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Introduction
Pentetic acid, also known as diethylenetriaminepentaacetic acid (DTPA), is a powerful

chelating agent with significant potential in enhanced oil recovery (EOR) operations.[1] Its

primary mechanism of action involves altering the wettability of reservoir rock, a critical factor

governing the efficiency of oil displacement. By sequestering multivalent cations from the rock

surface and the brine, DTPA can shift the rock's preference from oil-wet to water-wet, thereby

facilitating the release of trapped oil. This document provides a detailed overview of the

application of DTPA in EOR, including its mechanisms of action, quantitative data from key

studies, and detailed experimental protocols.

Mechanisms of Action
The principal role of DTPA in enhanced oil recovery is to modify the reservoir's rock-fluid

interactions to favor oil displacement. This is achieved through several key mechanisms:

Wettability Alteration: DTPA is highly effective at chelating divalent and trivalent cations, such

as Ca²⁺, Mg²⁺, and Fe³⁺, which act as bridges between the negatively charged crude oil

components (like asphaltenes and resins) and the rock surface.[2][3] By removing these

cations, DTPA disrupts the bonds holding the oil to the rock, leading to a shift in wettability

from oil-wet or mixed-wet to a more favorable water-wet state.[2][4][5] This change in

wettability reduces the capillary forces that trap oil in the porous media.
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Interfacial Tension (IFT) Reduction: While wettability alteration is its primary function, DTPA

can also contribute to the reduction of interfacial tension between the oil and water phases.

[6][7] This effect is often more pronounced when DTPA is used in conjunction with

surfactants. Lower IFT reduces the capillary pressure, further aiding in the mobilization of

residual oil.

Rock Dissolution: The chelation process can lead to a limited dissolution of the rock matrix,

particularly in carbonate reservoirs.[2] This can enlarge pore throats and improve the

permeability of the near-wellbore region, enhancing fluid flow.

Quantitative Data Summary
The following tables summarize key quantitative data from laboratory studies investigating the

effectiveness of DTPA in enhanced oil recovery.

Table 1: Effect of DTPA on Wettability Alteration and Oil Recovery in Sandstone

DTPA
Concentrati
on (wt%)

Initial
Contact
Angle (°)

Final
Contact
Angle (°)

Zeta
Potential
Change
(mV)

Additional
Oil
Recovery
(%)

Reference

5% in

Seawater
143 (Oil-wet)

23 (Strongly

Water-wet)

-2.29 to

-13.06

39.6

(Spontaneou

s Imbibition)

[4]

7% in

Seawater
- -

More

negative

surface

charge

22 (Core

Flooding)
[2]

5% in

Seawater
- -

Drop towards

more

negative

19 (from 56%

to 75% in

Core

Flooding)

[3]

Table 2: Effect of DTPA on Interfacial Tension (in combination with other chemicals)
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EOR Fluid Composition Interfacial Tension (mN/m) Reference

ZS + DTPA + SW Significantly Reduced [6]

GS8 + DTPA + SW Higher than ZS + DTPA + SW [6]

Experimental Protocols
Detailed methodologies for key experiments are provided below to enable researchers to

replicate and build upon existing studies.

Protocol 1: Wettability Alteration Measurement (Contact
Angle)
Objective: To quantify the change in rock wettability from oil-wet to water-wet upon treatment

with a DTPA solution.

Materials:

Reservoir rock sample (e.g., sandstone, carbonate) cut into thin, polished sections

Crude oil from the target reservoir

Formation brine or synthetic seawater

DTPA solution of desired concentration (e.g., 5 wt% in seawater)

Goniometer or contact angle measurement apparatus

High-pressure, high-temperature (HPHT) cell (optional, for reservoir conditions)

Procedure:

Sample Preparation:

Saturate the clean and dry rock section with formation brine.
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Age the brine-saturated rock section in crude oil at reservoir temperature for a specified

period (e.g., 2-4 weeks) to establish an oil-wet condition.

Initial Contact Angle Measurement:

Place a droplet of formation brine on the surface of the aged, oil-wet rock section

submerged in crude oil.

Measure the contact angle between the brine droplet and the rock surface using a

goniometer. This is the initial, oil-wet contact angle.

DTPA Treatment:

Immerse the aged rock section in the DTPA solution for a predetermined duration (e.g.,

24-48 hours) at the desired temperature.

Final Contact Angle Measurement:

Remove the rock section from the DTPA solution and place it in a cell filled with crude oil.

Place a droplet of the DTPA solution (or fresh brine) on the treated rock surface.

Measure the contact angle again. A significant decrease in the contact angle indicates a

shift towards water-wetness.

Protocol 2: Core Flooding for Oil Recovery Assessment
Objective: To evaluate the effectiveness of DTPA in displacing additional oil from a reservoir

core sample after conventional waterflooding.

Materials:

Consolidated reservoir core plug (e.g., Berea sandstone)

Core flooding apparatus (core holder, pumps, pressure transducers, temperature controller,

effluent collector)

Crude oil
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Formation brine or synthetic seawater

DTPA solution (e.g., 5 wt% in seawater)

Procedure:

Core Preparation:

Clean and dry the core plug and measure its porosity and permeability.

Saturate the core with formation brine.

Flood the core with crude oil to irreducible water saturation (Swi).

Waterflooding (Secondary Recovery):

Inject formation brine into the core at a constant flow rate until no more oil is produced.

This simulates secondary recovery. Record the volume of oil recovered.

DTPA Flooding (Tertiary/Enhanced Recovery):

Inject the DTPA solution into the core at the same flow rate.

Collect the effluent and measure the volume of additional oil recovered.

Data Analysis:

Calculate the oil recovery factor for both the waterflooding and DTPA flooding stages as a

percentage of the original oil in place (OOIP).

Protocol 3: Zeta Potential Measurement
Objective: To measure the change in the surface charge of rock particles after interaction with a

DTPA solution, providing insight into the mechanism of wettability alteration.

Materials:

Crushed reservoir rock particles of a specific size range
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Formation brine or synthetic seawater

DTPA solution

Zeta potential analyzer

Procedure:

Sample Preparation:

Disperse a small amount of the crushed rock particles in the formation brine to create a

suspension.

Initial Zeta Potential Measurement:

Measure the zeta potential of the rock particles in the brine suspension using the zeta

potential analyzer.

DTPA Interaction:

Add the DTPA solution to the suspension to achieve the desired final concentration.

Allow the mixture to equilibrate for a specific time.

Final Zeta Potential Measurement:

Measure the zeta potential of the rock particles in the DTPA-containing suspension. A shift

to a more negative zeta potential is indicative of the chelation of positive ions from the rock

surface.
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Caption: Mechanism of DTPA-induced wettability alteration.

Experimental Workflow for EOR Assessment
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Caption: Core flooding experimental workflow for EOR evaluation.
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Caption: Interrelated mechanisms of DTPA in enhanced oil recovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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